Cas no 6149-92-4 (2-(Aminomethyl)pyrrolidine dihydrochloride)

2-(Aminomethyl)pyrrolidine dihydrochloride is a chiral pyrrolidine derivative commonly employed as a versatile building block in organic synthesis and pharmaceutical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling in aqueous and polar solvent systems. The compound features both a primary amine and a secondary amine group, enabling its use in multicomponent reactions, asymmetric synthesis, and as a ligand or catalyst precursor. The rigid pyrrolidine backbone contributes to stereochemical control in synthetic applications. This reagent is particularly valuable in the preparation of biologically active compounds, including peptidomimetics and small-molecule therapeutics, where its bifunctional reactivity and chiral properties are advantageous.
2-(Aminomethyl)pyrrolidine dihydrochloride structure
6149-92-4 structure
Product Name:2-(Aminomethyl)pyrrolidine dihydrochloride
CAS No:6149-92-4
MF:C5H14Cl2N2
MW:173.084059238434
MDL:MFCD11974897
CID:1026094
PubChem ID:57345807
Update Time:2025-11-02

2-(Aminomethyl)pyrrolidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)pyrrolidine dihydrochloride
    • Pyrrolidin-2-ylmethamine dihydrochloride
    • pyrrolidin-2-ylmethanamine,dihydrochloride
    • 2-(Aminomethyl)pyrrolidine
    • AG-K-66322
    • AGN-PC-00L7Z5
    • ANW-54133
    • CTK8B6718
    • MolPort-019-922-279
    • 2-PYRROLIDINEMETHANAMINE DIHYDROCHLORIDE
    • Pyrrolidin-2-ylmethanamine dihydrochloride
    • 2-(AMINOMETHYL)PYRROLIDINE 2HCL
    • 2-(Aminomethyl);pyrrolidine dihydrochloride
    • 2-(Aminomethyl)pyrrolidine DiHCl
    • TRA0076965
    • RP23529
    • AK110323
    • ST2409359
    • AB0025834
    • W7375
    • (pyrrolidin-2-yl)methanamine dihydrochloride
    • MDL: MFCD11974897
    • Inchi: 1S/C5H12N2.2ClH/c6-4-5-2-1-3-7-5;;/h5,7H,1-4,6H2;2*1H
    • InChI Key: QZRLFKCODRAOAY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CCCC1CN

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 54
  • Topological Polar Surface Area: 38

2-(Aminomethyl)pyrrolidine dihydrochloride Security Information

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Additional information on 2-(Aminomethyl)pyrrolidine dihydrochloride

Comprehensive Guide to 2-(Aminomethyl)pyrrolidine dihydrochloride (CAS No. 6149-92-4)

2-(Aminomethyl)pyrrolidine dihydrochloride (CAS No. 6149-92-4) is a versatile organic compound widely used in pharmaceutical research, chemical synthesis, and material science. This compound, featuring a pyrrolidine backbone with an aminomethyl substituent, is valued for its unique chemical properties and broad applicability. In this article, we delve into its structural characteristics, synthesis methods, applications, and market trends, while addressing frequently asked questions by researchers and industry professionals.

The molecular structure of 2-(Aminomethyl)pyrrolidine dihydrochloride consists of a five-membered pyrrolidine ring with an aminomethyl group attached at the 2-position. Its dihydrochloride salt form enhances solubility and stability, making it suitable for various laboratory and industrial processes. Researchers often inquire about its pKa values, solubility in water, and compatibility with common reagents, which are critical for experimental design.

One of the most common applications of 2-(Aminomethyl)pyrrolidine dihydrochloride is in the synthesis of pharmaceutical intermediates. Its role in constructing bioactive molecules, such as enzyme inhibitors and receptor modulators, has garnered significant attention. Recent studies highlight its utility in developing treatments for neurological disorders, aligning with the growing interest in central nervous system (CNS) drug discovery. This connection to neuropharmacology makes it a trending topic in academic and industrial research.

In addition to pharmaceuticals, 2-(Aminomethyl)pyrrolidine dihydrochloride finds use in asymmetric catalysis and chiral auxiliary applications. Its ability to induce stereoselectivity in chemical reactions is highly valued in the production of enantiomerically pure compounds. As the demand for green chemistry and sustainable synthesis grows, this compound's efficiency in reducing waste and improving yields positions it as a key player in modern synthetic strategies.

The market for 2-(Aminomethyl)pyrrolidine dihydrochloride is expanding, driven by advancements in drug development and fine chemical manufacturing. Suppliers and distributors frequently update their catalogs to meet the needs of researchers seeking high-purity grades and custom synthesis options. SEO-optimized searches often include queries like "buy 2-(Aminomethyl)pyrrolidine dihydrochloride" or "CAS 6149-92-4 suppliers," reflecting its commercial relevance.

Handling and storage recommendations for 2-(Aminomethyl)pyrrolidine dihydrochloride emphasize keeping the compound in a cool, dry environment away from moisture. Proper laboratory safety protocols, including the use of gloves and goggles, are advised to ensure safe usage. These precautions align with broader industry trends toward responsible chemical management and workplace safety.

In summary, 2-(Aminomethyl)pyrrolidine dihydrochloride (CAS No. 6149-92-4) is a multifaceted compound with significant implications in pharmaceuticals, catalysis, and material science. Its structural versatility and functional efficiency make it indispensable in contemporary research and industrial applications. By addressing common search queries and integrating current scientific trends, this guide aims to serve as a reliable resource for professionals exploring the potential of this remarkable molecule.

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